Cas no 142143-27-9 (1,1-Dimethylethyl 1-methyl-β-[[(phenylmethyl)thio]carbonyl]-1H-imidazole-5-butanoate)

• Product Name: 1,1-Dimethylethyl 1-methyl-β-[[(phenylmethyl)thio]carbonyl]-1H-imidazole-5-butanoate
• CAS No: 142143-27-9
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 5689239
• Update Time: 2024-02-03

1,1-Dimethylethyl 1-methyl-β-[[(phenylmethyl)thio]carbonyl]-1H-imidazole-5-butanoate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 1-methyl-β-[[(phenylmethyl)thio]carbonyl]-1H-imidazole-5-butanoate

• Inchi： 1S/C20H26N2O3S/c1-20(2,3)25-18(23)11-16(10-17-12-21-14-22(17)4)19(24)26-13-15-8-6-5-7-9-15/h5-9,12,14,16H,10-11,13H2,1-4H3
• InChI Key： SZYMFPSOAWCSRP-UHFFFAOYSA-N
• SMILES： C1N(C)C(CC(C(SCC2=CC=CC=C2)=O)CC(OC(C)(C)C)=O)=CN=1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.1±50.0 °C(Predicted)
• pka: 6.79±0.10(Predicted)